Cas no 379251-21-5 (5-chloro-9-(3,4-dimethoxyphenyl)-8H-thieno[2',3':4,5]pyrimido[2,1-a]phthalazin-8-one)

• Product Name: 5-chloro-9-(3,4-dimethoxyphenyl)-8H-thieno[2',3':4,5]pyrimido[2,1-a]phthalazin-8-one
• CAS No: 379251-21-5
• MF: C₂₁H₁₄ClN₃O₃S
• MW: 423.872162342072
• CID: 6578992
• PubChem ID: 985286
• Update Time: 2024-01-02

5-chloro-9-(3,4-dimethoxyphenyl)-8H-thieno[2',3':4,5]pyrimido[2,1-a]phthalazin-8-one Chemical and Physical Properties

Names and Identifiers

• 5-chloro-9-(3,4-dimethoxyphenyl)-8H-thieno[2',3':4,5]pyrimido[2,1-a]phthalazin-8-one
• EN300-18221244
• 379251-21-5
• AKOS001062861
• 8-chloro-13-(3,4-dimethoxyphenyl)-15-thia-9,10,17-triazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(17),2,4,6,8,12(16),13-heptaen-11-one
• 8-chloro-13-(3,4-dimethoxyphenyl)-15-thia-9,10,17-triazatetracyclo[8.7.0.0^{2,7}.0^{12,16}]heptadeca-1(17),2(7),3,5,8,12(16),13-heptaen-11-one
• Z56884754

• Inchi： 1S/C21H14ClN3O3S/c1-27-15-8-7-11(9-16(15)28-2)14-10-29-20-17(14)21(26)25-19(23-20)13-6-4-3-5-12(13)18(22)24-25/h3-10H,1-2H3
• InChI Key： JVLNEVNQGNGFON-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2C2=NC3=C(C(N2N=1)=O)C(=CS3)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 423.0444402g/mol
• Monoisotopic Mass: 423.0444402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 91.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines